Cas no 1731-23-3 ([trans-2-(aminomethyl)cyclobutyl]methanamine)
1731-23-3 structure
Product Name:[trans-2-(aminomethyl)cyclobutyl]methanamine
CAS No:1731-23-3
MF:C6H14N2
MW:114.188761234283
MDL:MFCD04038803
CID:213159
PubChem ID:6918109
Update Time:2025-04-19
[trans-2-(aminomethyl)cyclobutyl]methanamine Chemical and Physical Properties
Names and Identifiers
-
- trans-Cyclobutane-1,2-diyldimethanamine
- ((1R,2R)-cyclobutane-1,2-diyl)dimethanamine
- [(1R,2R)-2-(Aminomethyl)cyclobutyl]methylamine
- 1,2-Cyclobutanedimethanamine,(1R,2R)-rel-
- cyclobutane-1,2-diyldimethanamine
- 1,2-Bis(aminomethyl)cyclobutane
- [2-(aminomethyl)cyclobutyl]methylamine
- [2-(aminomethyl)cyclobutyl]methanamine
- (trans)-cyclobutane-1,2-diyldimethanamine
- [trans-2-(aminomethyl)cyclobutyl]methanamine
- 1-[(1R,2R)-2-(AMINOMETHYL)CYCLOBUTYL]METHANAMINE
- SCHEMBL8423168
- rel-((1R,2R)-Cyclobutane-1,2-diyl)dimethanamine
- rel-[(1R,2R)-2-(Aminomethyl)cyclobutyl]methylamine
- AKOS006308949
- 1731-23-3
- trans-1,2-Bis-(aminomethyl)-cyclobutane
- PD161325
- [(1R,2R)-2-(aminomethyl)cyclobutyl]methanamine
- 1932217-85-0
- TRANS-1,2-BIS(AMINOMETHYL)CYCLOBUTANE
- CS-0375732
- MFCD04038803
-
- MDL: MFCD04038803
- Inchi: 1S/C6H14N2/c7-3-5-1-2-6(5)4-8/h5-6H,1-4,7-8H2/t5-,6-/m0/s1
- InChI Key: ZBLACDIKXKCJGF-WDSKDSINSA-N
- SMILES: NC[C@@H]1CC[C@H]1CN
Computed Properties
- Exact Mass: 114.11582
- Monoisotopic Mass: 114.116
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 62.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52A^2
- XLogP3: -0.7
Experimental Properties
- Density: 0.947
- Boiling Point: 179.5°Cat760mmHg
- Flash Point: 75.1°C
- Refractive Index: 1.491
- PSA: 52.04
[trans-2-(aminomethyl)cyclobutyl]methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A365730-250mg |
rel-[(1R,2R)-2-(Aminomethyl)cyclobutyl]methylamine |
1731-23-3 | 250mg |
$ 64.00 | 2023-04-19 | ||
| TRC | A365730-500mg |
rel-[(1R,2R)-2-(Aminomethyl)cyclobutyl]methylamine |
1731-23-3 | 500mg |
$ 87.00 | 2023-04-19 | ||
| TRC | A365730-2.5g |
rel-[(1R,2R)-2-(Aminomethyl)cyclobutyl]methylamine |
1731-23-3 | 2.5g |
$ 180.00 | 2022-06-08 | ||
| abcr | AB151330-1 g |
trans-1,2-Bis-(aminomethyl)-cyclobutane, 95%; . |
1731-23-3 | 95% | 1 g |
€408.70 | 2023-07-20 | |
| TRC | A365730-10g |
rel-[(1R,2R)-2-(Aminomethyl)cyclobutyl]methylamine |
1731-23-3 | 10g |
$ 1200.00 | 2023-09-09 | ||
| Chemenu | CM369051-25g |
trans-Cyclobutane-1,2-diyldimethanamine |
1731-23-3 | 95%+ | 25g |
$385 | 2023-01-19 | |
| abcr | AB151330-250mg |
trans-1,2-Bis-(aminomethyl)-cyclobutane, 95%; . |
1731-23-3 | 95% | 250mg |
€228.00 | 2025-02-21 | |
| abcr | AB151330-500mg |
trans-1,2-Bis-(aminomethyl)-cyclobutane, 95%; . |
1731-23-3 | 95% | 500mg |
€282.70 | 2025-02-21 | |
| abcr | AB151330-1g |
trans-1,2-Bis-(aminomethyl)-cyclobutane, 95%; . |
1731-23-3 | 95% | 1g |
€410.10 | 2025-02-21 | |
| abcr | AB151330-5g |
trans-1,2-Bis-(aminomethyl)-cyclobutane, 95%; . |
1731-23-3 | 95% | 5g |
€1648.60 | 2025-02-21 |
[trans-2-(aminomethyl)cyclobutyl]methanamine Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:1731-23-3)[trans-2-(aminomethyl)cyclobutyl]methanamine
Order Number:A1071285
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 18:46
Price ($):162.0
Email:sales@amadischem.com
[trans-2-(aminomethyl)cyclobutyl]methanamine Related Literature
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1731-23-3)[trans-2-(aminomethyl)cyclobutyl]methanamine
Purity:99%
Quantity:1g
Price ($):162.0